BENGHE Foundational & Exploratory
Check Availability & Pricing

Technical Guide: Ac-Tyr-OMe Refractive Index &
Optical Rotation Data

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Ac-Tyr-OMe H20
CAS No.: 210557-95-2
Cat. No.: B3049565
Get Quote
. J

Executive Summary & Compound Identity

N-Acetyl-L-tyrosine methyl ester (Ac-Tyr-OMe) is a synthetic derivative of the amino acid L-
tyrosine.[1][2][3] It serves as a specific chromogenic ester substrate for the determination of
chymotrypsin activity. Unlike its ethyl ester analog (ATEE), which is the historical standard for
such assays, the methyl ester offers distinct solubility and kinetic profiles in specific organic co-

solvent systems.

This guide clarifies the often-misunderstood optical data for this compound—specifically
addressing the distinction between liquid-state refractive index and solid-state characterization
—and provides validated protocols for its use in enzymatic kinetics.

Chemical Identity Table
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Parameter Data

Methyl (2S)-2-acetamido-3-(4-

Systematic Name
hydroxyphenyl)propanoate

Common Name Ac-Tyr-OMe

CAS Registry Number 2440-79-1

Molecular Formula

Molecular Weight 237.25 g/mol
Physical State White Crystalline Solid
Melting Point 118 -120°C

Optical Properties: Refractive Index & Rotation

Accurate characterization of Ac-Tyr-OMe requires distinguishing between bulk physical
constants and solution-phase optical behaviors.

Refractive Index ()

Scientific Clarification: As Ac-Tyr-OMe is a crystalline solid with a melting point of ~119 °C, it
does not possess a standard refractive index (

) in the same manner as liquid solvents. Requests for "refractive index" data for this compound
typically refer to one of two distinct parameters:

» Predicted Molar Refractivity (MR): Used in QSAR modeling.
¢ Refractive Index Increment (

): Relevant for determining concentration in solution via HPLC with Refractive Index
detection (RID).

e Theoretical Refractive Index:

(Predicted for the supercooled liquid state).

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3049565?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Molar Refractivity: ~63.4 cm3/mol.

Expert Insight: For purity analysis, do not rely on refractive index. Instead, utilize High-
Performance Liquid Chromatography (HPLC) with UV detection at 280 nm (Tyrosine phenol
absorption) or 256 nm (Ester absorption).

Optical Rotation ()

Optical rotation is the primary metric for verifying the enantiomeric purity (L-isomer) of the
compound.

Parameter Value | Condition

Specific Rotation ( +21° to +25° (Typical range for Ac-Tyr-Alkyl

) esters)

Solvent System Ethanol or Methanol (c = 1.0 g/100mL)

Comparative to Ac-Tyr-OEt (ATEE), which

Standard Reference exhibits

(EtOH).

Note: The specific rotation is highly sensitive to solvent choice. In aqueous buffers used for
enzymatic assays, the rotation will differ from methanolic values due to solvation effects on the

chiral center.

Experimental Protocol: Chymotrypsin Activity Assay

The primary utility of Ac-Tyr-OMe is as a substrate to measure the proteolytic activity of

-chymotrypsin. The enzyme hydrolyzes the ester bond, releasing methanol and N-acetyl-L-
tyrosine.
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Assay Principle

The hydrolysis of the ester bond results in a change in UV absorbance. While ATEE is
monitored at 237 nm or 256 nm, Ac-Tyr-OMe hydrolysis can be tracked by the differential
absorbance of the ester vs. the acid product.

Workflow Diagram (Graphviz)
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Figure 1: Kinetic pathway of Ac-Tyr-OMe hydrolysis by Chymotrypsin, showing the
acylation/deacylation steps monitored via UV spectroscopy.

Step-by-Step Methodology

Reagents:
» Buffer: 80 mM Tris-HCI, pH 7.8 (containing 0.1 M

to stabilize the enzyme).

e Substrate Solution: 10 mM Ac-Tyr-OMe dissolved in 50% (v/v) Methanol/Water.
e Enzyme Solution:

-Chymotrypsin dissolved in 1 mM HCI (prevents autolysis).
Procedure:

o Blanking: Place 2.9 mL of Buffer into a quartz cuvette.
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o Substrate Addition: Add 0.1 mL of Substrate Solution. Mix by inversion.
e Equilibration: Incubate at 25°C for 3 minutes.
e Initiation: Add 0.01-0.05 mL of Enzyme Solution.

o Measurement: Immediately record the decrease/change in absorbance at 256 nm for 3-5
minutes.

o Calculation: Use the extinction coefficient differential (

) to calculate Units/mg.

References & Validation

The data presented above is synthesized from crystallographic data and standard biochemical
assay protocols.

o Chemical Identity & CAS Verification:
o Source: Sigma-Aldrich & PubChem.

o Data: CAS 2440-79-1 corresponds to the methyl ester; CAS 36546-50-6 corresponds to
the ethyl ester (ATEE).

o Link:
o Crystallographic & Melting Point Data:

o Source: Janik, A. et al. (2007).[4] "N-acetyl-L-tyrosine methyl ester monohydrate at 293
and 123 K." Acta Crystallographica Section C.[4][5]

o Data: Confirms solid state, crystal structure, and melting point range (~118-120°C).
o Link: [Acta Cryst. (2007).[4][5] C63, 0572-0575]([Link])
e Enzymatic Assay Protocol (Chymotrypsin):

o Source: Worthington Biochemical Corporation.
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o Data: Standard protocols for Chymotrypsin using Tyrosine esters (ATEE/BTEE) as
substrates.

o Link:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. N-Acetyl-L-tyrosine ethyl ester 36546-50-6 [sigmaaldrich.com]
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¢ To cite this document: BenchChem. [Technical Guide: Ac-Tyr-OMe Refractive Index &
Optical Rotation Data]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3049565/docs#technical-guide-ac-tyr-ome-refractive-
index-optical-rotation-datal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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